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Compound of Interest

Compound Name: CYANOCOBALAMIN CO 57
CAS No.: 13115-03-2
Cat. No.: B576613
Get Quote
. J

Application Notes & Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling
and disposal of Cobalt-57 (°’Co), a radionuclide commonly used in research and drug
development, particularly as a radiolabel for Vitamin B12 and in calibration sources. Adherence
to these protocols is critical to ensure the safety of laboratory personnel and the environment,
in alignment with the ALARA (As Low As Reasonably Achievable) principle for radiation
exposure.[1][2][3]

Scope and Applicability

This SOP applies to all authorized personnel who handle, store, or dispose of Cobalt-57 in
designated and controlled laboratory settings. All individuals must complete institutional
radiation safety training before working with this radionuclide.[2][4]

Responsibilities
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 Principal Investigator (PI): Ensures that all personnel are trained on this SOP, that the

laboratory has the necessary safety equipment, and that all procedures are followed.

o Radiation Safety Officer (RSO): Provides oversight, training, and support for the safe use of

radioactive materials, and ensures compliance with all regulatory requirements.

o Authorized Users: Are responsible for following this SOP, wearing appropriate personal

protective equipment (PPE), and reporting any spills or incidents to the Pl and RSO

immediately.

Quantitative Data for Cobalt-57

The following table summarizes the key radiological data for Cobalt-57.

Parameter

Value

Reference

Half-Life

270.9 days

[2]

Radiation Emissions

Gamma rays (primarily 122
keV and 136 keV), X-rays, and
electrons

[2]14]

Primary Gamma Energies

122 keV (85.51% abundance),
136 keV (10.60% abundance)

[5]

Shielding Requirement

~1 mm of lead (Pb) for the Half
Value Layer (HVL)

[2][6]

Annual Limit on Intake (ALI)

Ingestion: 8,000 uCi (296
MBQ); Inhalation: 3,000 pCi
(111 MBq)

[5]

Critical Organ

Lung (for inhalation)

[2]4]

Experimental Protocols
Receiving and Storing Cobalt-57

e Upon receipt, visually inspect the package for any signs of damage or leakage.[7]
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Perform a wipe test on the exterior of the package and the source container using a low-
energy gamma detector or a gamma counter.[2][4]

Log the receipt of the radioactive material in the laboratory's inventory control system.

Store Cobalt-57 sources in a designated, secure, and clearly labeled area.[1][8]

Ensure the storage location is shielded with lead of appropriate thickness to maintain dose
rates below 2 mR/hr at the exterior surface.[2][3][4]

The storage area must be locked and accessible only to authorized personnel.[1][9]

Handling Cobalt-57

Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety glasses, and
disposable gloves when handling Cobalt-57.[2][3][5] For higher activity work, consider using
leaded eyewear and aprons.

Designated Work Area: All work with unsealed Cobalt-57 must be conducted in a designated
and labeled radioactive work area, such as a fume hood or a glove box, especially if there is
a risk of generating airborne contamination.[2][9][10]

Shielding: Use lead shielding (bricks, L-blocks) to minimize external radiation exposure.[3][5]

Time and Distance: Minimize the time spent handling the source and maximize the distance
from the source whenever possible.[1][7] Use remote handling tools like tongs or forceps.[2]

[3][5]

Contamination Control: Cover work surfaces with absorbent, plastic-backed paper.[2][9][10]
Use trays to contain potential spills.[2][5][11]

Monitoring: Use a calibrated survey meter (e.g., a Geiger-Mueller counter or a low-energy
gamma detector) to monitor the work area for contamination during and after the procedure.

[2131[4]

Personal Monitoring: Wear whole-body and ring dosimeters as required by the institution's
radiation safety program.[2][3][4]
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Waste Disposal of Cobalt-57

Segregation: Segregate radioactive waste from non-radioactive waste.[1] Cobalt-57 waste
should be segregated based on its physical form (solid, liquid, sharps).

Solid Waste: Place solid waste (e.g., contaminated gloves, paper towels, plasticware) in a
designated, shielded, and clearly labeled radioactive waste container.[1][5]

Ligquid Waste: Store liquid waste in a properly labeled and sealed container within a
secondary containment. Do not dispose of measurable quantities of radioactive liquid down
the drain unless specifically authorized by the RSO.[2][4][10]

Sharps Waste: Place all radioactive sharps in a designated, puncture-resistant sharps
container.

Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,
the isotope (Cobalt-57), the activity level, and the date.[1][5]

Disposal Request: When the waste container is full, submit a radioactive waste pickup
request to the institution's Environmental Health and Safety (EHS) department.

Emergency Procedures for Spills

Minor Spills:

o Notify all personnel in the immediate area.

o Contain the spill using absorbent materials.

o Wear appropriate PPE and clean the affected area from the outside in.
o Use a survey meter to monitor for residual contamination.

o Place all contaminated materials in a radioactive waste container.

o Report the incident to the Pl and RSO.

Major Spills:
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Evacuate the immediate area.

[e]

o

Prevent others from entering the contaminated area.

[¢]

Notify the Pl and the RSO immediately.

[¢]

Follow the instructions of the RSO for decontamination procedures.

Visualizations
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Cobalt-57 Handling and Disposal Workflow

Receipt & Storage Emergency Spill Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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